4-(dimethylamino)-5-methoxy-2-phenyl-3(2H)-pyridazinone

• IUPAC Name: 4-(dimethylamino)-5-methoxy-2-phenylpyridazin-3-one
• InChI: InChI=1S/C13H15N3O2/c1-15(2)12-11(18-3)9-14-16(13(12)17)10-7-5-4-6-8-10/h4-9H,1-3H3
• InChI Key: KEQAQYZTEGSDHS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=NN(C1=O)C2=CC=CC=C2)OC
• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol

Description

The interest in pyridazinone derivatives stems from their broad spectrum of biological activities and applications in medicinal chemistry. Although specific information on "4-(dimethylamino)-5-methoxy-2-phenyl-3(2H)-pyridazinone" is scarce, related compounds have been studied for their synthesis methods, structural characteristics, and potential applications in various fields, excluding direct drug usage and dosage details.

Synthesis Analysis

The synthesis of pyridazinone derivatives, including those similar to the specified compound, often involves multi-step reactions. One approach is the Friedel-Crafts acylation followed by cyclization of intermediary keto acids with hydrazine hydrate, leading to pyridazinone formation. This method demonstrates the synthetic flexibility in accessing diverse pyridazinone scaffolds (Soliman & El-Sakka, 2011).

Molecular Structure Analysis

Molecular structure analyses of pyridazinones reveal that these compounds can exhibit a variety of conformations based on their substitution patterns. X-ray crystallography and computational methods are commonly used to elucidate these structures, providing insights into their three-dimensional conformations and electronic properties, which are crucial for understanding their reactivity and interaction with biological targets.

Chemical Reactions and Properties

Pyridazinones undergo a range of chemical reactions, including condensation, cyclization, and nucleophilic substitution, highlighting their chemical versatility. For example, reactions with organozinc compounds or phosphorus reagents can lead to the formation of novel derivatives, indicating the reactivity of these compounds towards different chemical transformations (Coates & Ridley, 1966).